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Compound of Interest

Compound Name: Tert-butyl 2-(methylamino)acetate

Cat. No.: B7771382

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Tert-butyl 2-(methylamino)acetate, offering procedural, step-by-step guidance to
foster a secure research environment.

While a specific Safety Data Sheet (SDS) for Tert-butyl 2-(methylamino)acetate is not readily
available, this document compiles and adapts safety protocols from closely related compounds,
such as Tert-butyl 2-(methylamino)acetate hydrochloride and Tert-butyl (2-
(methylamino)ethyl)carbamate. These guidelines are designed to provide a robust framework
for safe handling, storage, and disposal.

Personal Protective Equipment (PPE)

A comprehensive assessment of potential hazards is critical in selecting the appropriate PPE
for handling Tert-butyl 2-(methylamino)acetate. The following table summarizes the
recommended personal protective equipment.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical splash goggles that
meet EU EN166 or OSHA 29
CFR 1910.133 standards. A

face shield may be necessary

for splash hazards.

To protect against potential
eye irritation or serious eye

damage from splashes.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene)
inspected before each use.
Dispose of contaminated

gloves properly.

To prevent skin contact, which

may cause skin irritation.

Body Protection

A lab coat or chemical-
resistant apron. Closed-toe
shoes and long pants are

mandatory.

To protect skin and clothing

from splashes and spills.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate, a NIOSH-
approved respirator may be

required.

To prevent inhalation, which
may cause respiratory

irritation.

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is essential for minimizing risks

associated with Tert-butyl 2-(methylamino)acetate.

Handling Procedures

e Preparation:

o Ensure a chemical fume hood is operational and available.

o Assemble all necessary equipment and reagents before starting.
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o Verify that an eyewash station and safety shower are accessible and unobstructed.

e Handling:

[e]

Wear the appropriate PPE as detailed in the table above.

o

Avoid direct contact with the skin, eyes, and clothing.

[¢]

Do not breathe dust, fumes, or vapors.

[e]

Handle the substance in a well-ventilated area, preferably a chemical fume hood.[1]

[e]

Keep the container tightly closed when not in use.[2][3]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[3]
o Decontaminate all work surfaces.

o Properly store or dispose of the chemical and any contaminated materials.

Storage Plan

Storage Condition Requirement

Temperature Store in a cool, dry place.

Atmosphere Store under an inert atmosphere.

Container Keep in a tightly sealed, original container.[2][3]
Incompatibilities Store away from strong oxidizing agents.

Disposal Plan

o Waste Identification:

o Tert-butyl 2-(methylamino)acetate and its empty containers should be treated as
hazardous waste.
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e Collection:
o Collect waste in a designated, properly labeled, and sealed container.

e Disposal:
o Dispose of the chemical waste through a licensed professional waste disposal service.[4]
o Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Spill Response

The following workflow outlines the steps to be taken in the event of a chemical spill.
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Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill.
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First Aid Measures

Exposure Route Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Remove contaminated clothing and rinse the
) affected skin area thoroughly with water for at
Skin Contact . . o
least 15 minutes. Seek medical attention if

irritation persists.[1]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ) ) )
artificial respiration. Seek immediate medical
attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7771382#personal-protective-equipment-for-
handling-tert-butyl-2-methylamino-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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